Cas no 30922-32-8 (2-[(Trichloromethyl)sulfanyl]-3a,4,5,6-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-[(Trichloromethyl)sulfanyl]-3a,4,5,6-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 30922-32-8
• MF: C₉H₈Cl₃NO₂S
• MW: 300.589318275452
• CID: 2821461
• PubChem ID: 56605855
• Update Time: 2025-04-21

2-[(Trichloromethyl)sulfanyl]-3a,4,5,6-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 30922-32-8
• 2-[(Trichloromethyl)sulfanyl]-3a,4,5,6-tetrahydro-1H-isoindole-1,3(2H)-dione
• DTXSID80718035
• SCHEMBL1170715

• Inchi： 1S/C9H8Cl3NO2S/c10-9(11,12)16-13-7(14)5-3-1-2-4-6(5)8(13)15/h3,6H,1-2,4H2
• InChI Key： GOMTZSYWLVEQCW-UHFFFAOYSA-N
• SMILES： ClC(SN1C(C2=CCCCC2C1=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 298.934133Da
• Monoisotopic Mass: 298.934133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7Ų